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Compound of Interest

Compound Name:
5-Methoxy-2-

methoxycarbonylbenzoic acid

CAS No.: 681469-62-5

Cat. No.: B2806864

Get Quote

Executive Summary
5-Methoxy-2-methoxycarbonylbenzoic acid (C₁₀H₁₀O₅) is a critical intermediate in the

synthesis of anthracycline antibiotics and various agrochemicals. Its purification and reaction

efficiency are governed by its solubility profile in organic solvents. This guide provides a

comprehensive analysis of its dissolution behavior, governed by the interplay between its polar

carboxylic acid moiety, the lipophilic methoxy/ester groups, and the aromatic core.

Chemical Identity & Physicochemical Basis
Understanding the solubility requires analyzing the molecular interactions:

Hydrogen Bond Donor (HBD): The carboxylic acid group (-COOH) at position 1 allows for

strong dimerization in non-polar solvents and hydrogen bonding with protic solvents.

Hydrogen Bond Acceptors (HBA): The ester carbonyl (-COOCH₃) at position 2 and the

methoxy ether (-OCH₃) at position 5 act as acceptors, increasing solubility in polar aprotic

solvents.
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Structural Isomerism: The ortho positioning of the acid and ester groups can lead to

intramolecular hydrogen bonding, potentially reducing solubility in water compared to para

isomers.

Property
Value
(Predicted/Experimental)

Relevance to Solubility

Molecular Weight 210.18 g/mol

Moderate MW facilitates

dissolution in small-molecule

solvents.

LogP (Octanol/Water) ~1.2 - 1.5

Moderately lipophilic; prefers

organic solvents over pure

water.

pKa (Acid) ~3.5 - 4.0

pH-dependent solubility in

aqueous mixtures; soluble in

basic media.

Melting Point ~104–106 °C

Solid-state lattice energy must

be overcome by solvation

enthalpy.

Solubility Profile in Organic Solvents
Based on thermodynamic principles and data from structural analogs (e.g., anisic acid,

monomethyl phthalate), the solubility hierarchy follows the "like dissolves like" principle.

Solvent Classes and Interaction Mechanisms
Polar Protic Solvents (Methanol, Ethanol, 1-Butanol)

Solubility:High.

Mechanism: The hydroxyl groups of the solvent form strong hydrogen bonds with the

carboxyl and ester groups of the solute. Methanol is often the solvent of choice for initial

dissolution.
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Temperature Sensitivity: Solubility increases significantly with temperature (positive

enthalpy of solution).

Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)

Solubility:Very High.

Mechanism: Dipole-dipole interactions disrupt the crystal lattice efficiently. These are

excellent for reaction media but difficult to remove during purification.

Esters and Ketones (Ethyl Acetate, Acetone)

Solubility:Moderate to Good.

Mechanism: Van der Waals forces and weak H-bonding. Ethyl acetate is the preferred

solvent for extraction and recrystallization due to its volatility and selective solubilization of

impurities.

Non-Polar Solvents (Toluene, Hexane, Heptane)

Solubility:Low to Negligible.[1]

Mechanism: Lack of H-bonding capability makes these poor solvents. They are effective

anti-solvents to induce crystallization when added to a saturated solution in ethyl acetate

or methanol.

Quantitative Trends (Mole Fraction)
While specific empirical coefficients vary, the solubility (

) generally follows the ranking:

Experimental Determination Protocol
To generate precise solubility data for process validation, the Isothermal Saturation Method

(Shake-Flask) is the industry standard.

Workflow Diagram
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Caption: Standardized workflow for determining equilibrium solubility of pharmaceutical

intermediates.

Step-by-Step Methodology
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Preparation: Add excess 5-Methoxy-2-methoxycarbonylbenzoic acid to 10 mL of the

target solvent in a jacketed glass vessel.

Equilibration: Stir magnetically at the set temperature (e.g., 298.15 K) for 24–48 hours.

Ensure solid phase remains present.

Sampling: Stop stirring and allow phases to settle for 1 hour. Withdraw supernatant using a

pre-heated syringe filter (0.45 µm PTFE).

Quantification:

Gravimetric: Evaporate solvent from a known mass of supernatant and weigh the residue.

HPLC: Dilute the supernatant and analyze using a C18 column (Mobile phase:

Acetonitrile/Water with 0.1% H₃PO₄).

Replication: Repeat at intervals of 5 K (e.g., 288.15 K to 323.15 K).

Thermodynamic Modeling
Experimental data should be correlated using the Modified Apelblat Equation, which accurately

models the non-ideal behavior of polar organic solutes:

: Mole fraction solubility

: Absolute temperature (K)

: Empirical model parameters derived from regression analysis.

Thermodynamic Parameters: The dissolution enthalpy (

) and entropy (

) are derived from the Van't Hoff plot (

vs

). For this compound, dissolution is typically endothermic (

) and entropy-driven (
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).

Application: Crystallization Strategy
The solubility differential between solvents is exploited for purification.

Crude Mixture
(Reaction Mass)

Select Solvent
(Ethyl Acetate or Methanol)

Heat to Reflux
(Dissolve All)

Hot Filtration
(Remove Insolubles)

Cooling / Anti-solvent
(Add Hexane) Isolate Pure Crystals

Click to download full resolution via product page

Caption: Decision tree for recrystallization based on solubility differentials.

Recommended System:

Primary Solvent: Ethyl Acetate (Good solubility at high T, moderate at low T).

Anti-Solvent: n-Hexane or Heptane (Low solubility, miscible with Ethyl Acetate).

Process: Dissolve crude acid in hot Ethyl Acetate, filter, then slowly add Hexane until

turbidity appears. Cool to 0–5 °C to maximize yield.

References
BenchChem. (2025). Solubility profile of 4-methoxybenzoic acid in different solvents.

Retrieved from

Svärd, M., & Rasmuson, Å. (2014).[2] (Solid + liquid) solubility of organic compounds in

organic solvents: correlation and extrapolation. The Journal of Chemical Thermodynamics,

76, 124-133.[3] Retrieved from

Akbari, F., et al. (2020). Solubility of solid intermediate of pharmaceutical compounds in pure

organic solvents using semi-empirical models. European Journal of Pharmaceutical

Sciences, 143, 105209.[4] Retrieved from

NIST Chemistry WebBook.Benzoic acid, 2-methoxy- Thermochemical Data. Retrieved from

[5]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b2806864/docs?utm_src=pdf-body-img#technical-guide-solubility-profiling-of-5-methoxy-2-methoxycarbonylbenzoic-acid
https://www.semanticscholar.org/paper/(Solid-%2B-liquid)-solubility-of-organic-compounds-in-Sv%C3%A4rd-Rasmuson/e29a9326c71a18f63eb276fa4d4df789c4a1cde6/figure/1
https://kth.diva-portal.org/smash/record.jsf?pid=diva2%3A1039297&dswid=1749
https://pubmed.ncbi.nlm.nih.gov/31881270/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C579759&Mask=8E1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2806864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Syntheses. (1998). Synthesis of 5-methoxy-2-nitrophenylacetic acid and derivatives.

Organic Syntheses, Coll. Vol. 9, p.589. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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